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Compound of Interest

Compound Name: AGX51

Cat. No.: B15584254 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical compounds is of utmost importance. This document provides critical

safety and logistical information for AGX51, a first-in-class pan-Id antagonist and degrader

utilized in cancer research.[1][2][3][4] Adherence to these guidelines is essential for minimizing

risk and ensuring the integrity of your research. It is imperative to consult the official Safety

Data Sheet (SDS) for AGX51 for comprehensive safety information before commencing any

work.[1]

Chemical and Physical Properties
A summary of the key physical and chemical properties of AGX51 is provided in the table

below. This information is vital for understanding the substance's behavior and potential

hazards.
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Property Value

Synonyms

AGX 51, AGX-51, N-[3-(1,3-Benzodioxol-5-yl)-3-

(2-methoxyphenyl)propyl]-N-

(phenylmethyl)propenamide

CAS Number 330834-54-3

Molecular Formula C₂₇H₂₉NO₄

Molecular Weight 431.52 g/mol [5]

Appearance Colorless to light yellow oil[5]

Storage Temperature 2-8°C[5]

Solubility Soluble in DMSO (≥ 250 mg/mL) and corn oil[5]

Hazard Information
AGX51 is classified as a combustible solid and is associated with the following GHS hazard

statements[5]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

The signal word for AGX51 is "Warning".[5]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment (PPE) for

handling AGX51. The required PPE may vary based on the specific handling procedure.[6]
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PPE Category Item Specification Purpose

Hand Protection
Chemical-resistant

gloves

Nitrile or other

appropriate material

based on the solvent

used (e.g., DMSO).[1]

For preparation,

compounding,

administration, waste

disposal, and spill

cleanup, double pair,

chemotherapy-tested

gloves are

recommended.[6]

Prevents skin contact

with AGX51 and

solvents.[1]

Body Protection Laboratory coat

Long-sleeved, fully

buttoned.[1] For

preparation,

compounding,

administration, waste

disposal, and spill

cleanup, a disposable,

impermeable, long-

sleeved gown with

tight cuffs is

recommended.[6]

Protects skin and

personal clothing from

splashes.[1]

Eye Protection
Safety glasses or

goggles

ANSI Z87.1 certified.

[1] For preparation,

compounding,

administration, waste

disposal, and spill

cleanup, goggles or a

face shield are

recommended.[6]

Protects eyes from

splashes and airborne

particles.[1]

Respiratory Protection Fume hood Use when handling

the solid compound or

preparing stock

Minimizes inhalation

exposure.[1] A

NIOSH-certified
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solutions to avoid

inhalation of dust or

vapors.[1]

respirator (e.g., N95)

is recommended for

preparation/compound

ing and may be

necessary for waste

disposal or spill

cleanup if

aerosolization is

possible.[6]

Foot Protection Closed-toe shoes
Shoes that fully cover

the feet.[1]

Protects feet from

spills and falling

objects.[1]

Operational Plan: Handling and Preparation of
AGX51 Solutions
AGX51 is a potent compound and should be handled with care in a designated laboratory area.

[1]

Experimental Protocol: Preparation of Stock Solutions
Work Area Preparation: All work with solid AGX51 and the initial solution preparation must be

conducted within a certified chemical fume hood to minimize inhalation risk.[1]

Weighing: Use an analytical balance with a draft shield when weighing the solid compound.

[1]

Solvent Selection: AGX51 is soluble in DMSO.[1][3] Ensure the chosen solvent is compatible

with the experimental protocol.

Dissolution: Slowly add the solvent to the accurately weighed AGX51 powder to achieve the

desired concentration. Cap the vial securely and vortex or sonicate as needed to ensure

complete dissolution.[1]

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and your initials.[1]
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Storage: Store stock solutions at -20°C for up to one year or -80°C for up to two years.

Aliquot solutions to avoid repeated freeze-thaw cycles.

Spill Response
In the event of a spill, immediately alert others in the vicinity.[1] While wearing appropriate PPE,

absorb the spill with an inert absorbent material.[1] Collect the contaminated material into a

sealed container for chemical waste disposal. Clean the spill area with an appropriate solvent

and then with soap and water.[1]

Disposal Plan
All waste materials contaminated with AGX51 must be disposed of as chemical waste in

accordance with institutional and local regulations.[1]

Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected

in a designated and labeled chemical waste container.[1]

Liquid Waste: Unused solutions containing AGX51 should be collected in a labeled, sealed

container for liquid chemical waste. Do not pour AGX51 solutions down the drain.[1]

Sharps: Needles or other sharps contaminated with AGX51 must be placed in a designated

sharps container for chemical waste.[1]

Visualizations
AGX51 Handling and Disposal Workflow
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Caption: Workflow for handling AGX51 from receipt to disposal.

AGX51 Mechanism of Action
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Caption: AGX51 inhibits Id-E protein interaction, leading to Id protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
AGX51]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584254#personal-protective-equipment-for-
handling-agx51]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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